Cas no 1361532-98-0 (2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl)

• Product Name: 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl
• CAS No: 1361532-98-0
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4992928
• Update Time: 2025-09-24

2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-6-4-9(15)11(10(16)5-6)7-2-1-3-8(14)12(7)17(18)19/h1-5H
• InChI Key： SXRLCOPOWYEJHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C=1[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl

Comprehensive Overview of 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl (CAS No. 1361532-98-0)

2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl (CAS No. 1361532-98-0) is a chlorinated biphenyl derivative with a nitro functional group, which has garnered significant attention in scientific research due to its unique chemical properties and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are widely studied for their environmental persistence and structural versatility. The presence of both chlorine and nitro substituents in its molecular structure makes it a subject of interest in fields such as organic synthesis, material science, and environmental chemistry.

In recent years, the demand for specialized chlorinated aromatic compounds has increased, driven by their utility in advanced material development and pharmaceutical intermediates. Researchers have explored the reactivity of 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl in cross-coupling reactions, where its nitro group serves as a key functional handle for further derivatization. This aligns with the growing trend of green chemistry, as scientists seek efficient methods to modify such compounds with minimal environmental impact.

The compound's structural features also make it a candidate for studying molecular interactions and crystal engineering. Its tetrachlorinated biphenyl backbone provides a rigid framework, while the nitro group introduces polarity, enabling investigations into supramolecular assembly. Such studies are particularly relevant in the context of nanotechnology and molecular electronics, where precise control over molecular arrangement is critical.

From an analytical perspective, 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl poses challenges and opportunities for modern chromatographic techniques and spectroscopic methods. Its unique mass fragmentation pattern and UV absorption characteristics make it a useful reference standard in high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). These applications are particularly valuable in environmental monitoring, where detecting trace levels of similar compounds is essential.

In the realm of synthetic methodology, this compound has been employed as a building block for more complex architectures. Its polyhalogenated structure allows for selective functionalization, a topic frequently searched by chemists exploring C-H activation and catalytic transformations. The nitro group's role as an electron-withdrawing substituent further enhances its utility in electrophilic aromatic substitution reactions, a cornerstone of modern organic chemistry.

Environmental scientists have also shown interest in 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl due to its structural resemblance to certain persistent organic pollutants (POPs). While this compound itself is not classified as hazardous, its study contributes to understanding the degradation pathways of related substances. This research aligns with global efforts to address chemical sustainability and pollution mitigation, topics that dominate contemporary environmental discourse.

The compound's thermal stability and electronic properties have sparked investigations into its potential role in advanced materials. For instance, its incorporation into polymeric systems or coordination complexes could yield materials with tailored optical or conductive characteristics. Such applications resonate with the current focus on smart materials and energy storage solutions, areas that attract substantial research funding worldwide.

In summary, 2'-Nitro-2,4,6,3'-Tetrachlorobiphenyl (CAS No. 1361532-98-0) represents a multifaceted compound with diverse scientific applications. Its study bridges multiple disciplines, from fundamental organic chemistry to cutting-edge material science, while addressing pressing environmental concerns. As research continues to uncover new facets of its behavior and utility, this compound remains a valuable subject for both academic inquiry and industrial innovation.